(46R)-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37-Pentadecahydroxy-46-[(3R,4S)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone

• CAS RN: 115166-32-0
• Molecular Formula: C46H34O30
• Molecular Weight: 1066.7 g/mol
• IUPAC Name: (46R)-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37-pentadecahydroxy-46-[(3R,4S)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
• InChI: InChI=1S/C46H34O30/c47-4-12-27(54)40(64)46(70,76-12)23-22-21-19(33(60)36(63)34(22)61)18-20-17(31(58)35(62)32(18)59)16-8(3-11(50)26(53)30(16)57)42(66)72-13-5-71-41(65)6-1-9(48)24(51)28(55)14(6)15-7(2-10(49)25(52)29(15)56)43(67)73-37(13)39(75-44(20)68)38(23)74-45(21)69/h1-3,12-13,23,27,37-40,47-64,70H,4-5H2/t12?,13?,23-,27-,37?,38?,39?,40-,46?/m1/s1
• InChI Key: GCEXRPOQEVIITL-XJDSPLDHSA-N
• Isomeric SMILES: C1C2C(C3C4[C@@H](C5=C(C(=C(C(=C5C(=O)O4)C6=C(C(=C(C(=C6C(=O)O3)C7=C(C(=C(C=C7C(=O)O2)O)O)O)O)O)O)O)O)O)C8([C@@H]([C@@H](C(O8)CO)O)O)O)OC(=O)C9=CC(=C(C(=C9C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O
• SMILES: C1C2C(C3C4C(C5=C(C(=C(C(=C5C(=O)O4)C6=C(C(=C(C(=C6C(=O)O3)C7=C(C(=C(C=C7C(=O)O2)O)O)O)O)O)O)O)O)O)C8(C(C(C(O8)CO)O)O)O)OC(=O)C9=CC(=C(C(=C9C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O
• synonyms: grandinin

Description

Grandinin is an ellagitannin, a type of hydrolysable tannin, found in various plant species such as Melaleuca quinquenervia and oak species like Quercus alba (North American white oak) and Quercus robur (European red oak) . It is known for its antioxidant and astringent properties and is also present in wines aged in oak barrels . Grandinin is a castalagin glycoside, formed by the binding of the pentose lyxose .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of grandinin involves several steps. One method uses the bark of Anogeissus acuminata as the raw material . The process includes:

Extraction: Grease substances are extracted from the raw material using supercritical carbon dioxide fluid. Continuous reflux ultrasonic extraction is then performed on the degreased raw material to obtain an extracting solution.

Concentration and Purification: The extracting solution is concentrated, and a gelatin solution is added. The mixture is centrifuged, and the precipitate is dissolved in an acetone-water solution and filtered to remove gelatin, resulting in a preliminary purification solution.

Final Purification: The solution is purified through a macroporous resin column, eluted with water and an ethanol-water solution, concentrated, and freeze-dried to obtain grandinin.

Industrial Production Methods: The industrial production of grandinin follows similar steps but is optimized for higher yield and purity. The process is carried out at 50°C to avoid chemical and structural changes caused by high temperatures in conventional hot reflux extraction .

Chemical Reactions Analysis

Types of Reactions: Grandinin undergoes various chemical reactions, including:

Oxidation: Grandinin exhibits antioxidant activity, which involves redox reactions where it donates electrons to neutralize free radicals.

Hydrolysis: As an ellagitannin, grandinin can hydrolyze to produce ellagic acid.

Common Reagents and Conditions:

Oxidation: Common reagents include hydrogen peroxide and other oxidizing agents under mild conditions.

Hydrolysis: Acidic or enzymatic conditions are typically used for hydrolysis reactions.

Major Products:

Oxidation: The major products are oxidized forms of grandinin, which contribute to its antioxidant properties.

Hydrolysis: The primary product is ellagic acid, a compound with various biological activities.

Scientific Research Applications

Grandinin has several scientific research applications:

Chemistry: It is studied for its antioxidant properties and potential use in food preservation and cosmetics.

Biology: Grandinin has shown potential in inhibiting the phosphorylation of the epidermal growth factor receptor in human colon carcinoma cells, indicating its role in cancer research.

Medicine: Its antioxidant and anti-inflammatory properties make it a candidate for therapeutic applications in treating oxidative stress-related diseases.

Industry: Grandinin is used in the wine industry to enhance the flavor and stability of wines aged in oak barrels.

Mechanism of Action

Grandinin exerts its effects through several mechanisms:

Antioxidant Activity: It neutralizes free radicals by donating electrons, thereby preventing oxidative damage to cells.

Inhibition of Phosphorylation: Grandinin suppresses the phosphorylation of the epidermal growth factor receptor, which is involved in cell proliferation and survival pathways.

Similar Compounds:

Castalagin: Another ellagitannin with similar antioxidant properties.

Vescalagin: Similar to grandinin, it is found in oak species and exhibits antioxidant activity.

Tellimagrandin II: An isomer of punicafolin, found in Geum japonicum and Syzygium aromaticum, with similar biological activities.

Uniqueness of Grandinin: Grandinin is unique due to its specific glycosidic linkage with the pentose lyxose and its potent inhibition of the epidermal growth factor receptor phosphorylation . This makes it particularly interesting for cancer research and therapeutic applications .